![molecular formula C18H26N18O3 B12757134 6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine;1,3,5-triazinane-2,4,6-trione CAS No. 72437-38-8](/img/structure/B12757134.png)
6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine;1,3,5-triazinane-2,4,6-trione
Overview
Description
6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine;1,3,5-triazinane-2,4,6-trione is a complex organic compound belonging to the triazine family Triazines are heterocyclic compounds containing three nitrogen atoms in a six-membered ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine involves multiple steps. One common method includes the nucleophilic substitution of phenylhydrazine with disubstituted amidine in the presence of sodium methoxide in methanol, followed by refluxing with dimethyl oxalate . Another approach involves the reaction of 2,4-diamino-6-phenyl-1,3,5-triazine with appropriate reagents under controlled conditions .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include microwave-assisted synthesis, solid-phase synthesis, and multicomponent one-pot reactions . These methods are designed to be efficient and cost-effective, making the compound accessible for various applications.
Chemical Reactions Analysis
Types of Reactions
6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.
Reduction: Reduction reactions can modify the triazine rings and amino groups.
Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions, leading to the formation of different derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include sodium methoxide, dimethyl oxalate, phenylhydrazine, and various oxidizing and reducing agents . Reaction conditions such as temperature, solvent, and reaction time are carefully controlled to achieve the desired products.
Major Products Formed
The major products formed from these reactions include various substituted triazine derivatives, which can have different functional groups and properties .
Scientific Research Applications
6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of other complex molecules and materials.
Biology: Investigated for its potential antimicrobial, antifungal, and antiviral properties.
Medicine: Explored for its potential use in drug development and therapeutic applications.
Industry: Utilized in the production of polymers, resins, and other industrial materials.
Mechanism of Action
The mechanism of action of 6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine involves its interaction with specific molecular targets and pathways. The compound’s multiple amino groups and triazine rings allow it to form strong interactions with various biological molecules, leading to its antimicrobial and antiviral effects . The exact molecular targets and pathways may vary depending on the specific application and context.
Comparison with Similar Compounds
Similar Compounds
2,4,6-Tris(4-aminophenyl)-1,3,5-triazine: A similar compound with three amino groups attached to the triazine ring.
4,6-Diamino-1,3,5-triazine-2-carbohydrazide: Another triazine derivative with potential biological activity.
2,4-Diamino-6-phenyl-1,3,5-triazine: A triazine compound with phenyl and amino groups.
Uniqueness
6-[4,6-Bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine is unique due to its multiple triazine rings and amino groups, which provide it with versatile chemical reactivity and potential for various applications. Its structure allows for strong interactions with biological molecules, making it a promising candidate for drug development and other scientific research .
Properties
CAS No. |
72437-38-8 |
|---|---|
Molecular Formula |
C18H26N18O3 |
Molecular Weight |
542.5 g/mol |
IUPAC Name |
6-[4,6-bis(4,6-diamino-1,3,5-triazin-2-yl)hexyl]-1,3,5-triazine-2,4-diamine;1,3,5-triazinane-2,4,6-trione |
InChI |
InChI=1S/C15H23N15.C3H3N3O3/c16-10-22-7(23-11(17)28-10)3-1-2-6(9-26-14(20)30-15(21)27-9)4-5-8-24-12(18)29-13(19)25-8;7-1-4-2(8)6-3(9)5-1/h6H,1-5H2,(H4,16,17,22,23,28)(H4,18,19,24,25,29)(H4,20,21,26,27,30);(H3,4,5,6,7,8,9) |
InChI Key |
OKHJTXJMJBYQHZ-UHFFFAOYSA-N |
Canonical SMILES |
C(CC1=NC(=NC(=N1)N)N)CC(CCC2=NC(=NC(=N2)N)N)C3=NC(=NC(=N3)N)N.C1(=O)NC(=O)NC(=O)N1 |
Origin of Product |
United States |
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